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Cat. No.: B7771538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Acriflavine, a fluorescent acridine dye, has long been utilized in microbiology as a topical

antiseptic and, more pertinently to modern research, as a selective agent in culture media. Its

mechanism of action, primarily through DNA intercalation, allows it to inhibit the growth of a

broad spectrum of bacteria. This property is harnessed to formulate selective media for the

isolation of specific microorganisms from mixed populations. By carefully adjusting the

concentration of acriflavine, researchers can suppress the growth of susceptible background

flora while allowing more resistant organisms of interest to proliferate.

The selectivity of acriflavine is concentration-dependent and varies between different bacterial

species. Generally, many Gram-positive bacteria are more susceptible to acriflavine than

Gram-negative bacteria, although notable exceptions exist. This differential susceptibility is the

basis for its use in selective media for organisms such as Listeria monocytogenes and

Klebsiella pneumoniae. Furthermore, acriflavine's inherent fluorescence allows for its use in

fluorescent staining techniques, adding to its versatility in the microbiology laboratory.

This document provides detailed protocols for the preparation of acriflavine-based selective

media, a summary of its inhibitory concentrations against various bacteria, and a deeper look

into its mechanism of action.
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Mechanism of Action: DNA Intercalation
Acriflavine exerts its antimicrobial effect by inserting itself between the base pairs of bacterial

DNA. This intercalation distorts the DNA helix, thereby interfering with critical cellular

processes.[1]
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Caption: Acriflavine's mechanism of action through DNA intercalation.
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Quantitative Data: Minimum Inhibitory
Concentrations (MIC)
The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism. The following table summarizes the

MIC values of acriflavine against a range of bacteria, providing a basis for determining

appropriate concentrations for selective media.

Microorganism Gram Stain MIC (µg/mL) Reference(s)

Staphylococcus

aureus (MRSA)
Gram-positive 32 [1]

Staphylococcus

epidermidis
Gram-positive

<1.3 - 1.5 (significant

reduction)

Listeria

monocytogenes
Gram-positive

Resistant at 10-40

µg/mL

Helicobacter pylori Gram-negative
~3.2 (10x lower than

E. coli)

Escherichia coli Gram-negative ~32

Pseudomonas

aeruginosa
Gram-negative 32 [1]

Klebsiella

pneumoniae
Gram-negative

Resistant at 10-15

µg/mL

Salmonella

Typhimurium
Gram-negative 31.3 - >128

Myxobacteria Gram-negative 0.05 - 0.5

Experimental Protocols
Protocol 1: Preparation of Acriflavine-Containing Agar
Plates (General Workflow)
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This protocol outlines the general steps for preparing a selective agar medium supplemented

with acriflavine.
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Start

Prepare Basal Medium
(e.g., Tryptic Soy Agar)

Sterilize by Autoclaving

Cool to 45-50°C

Add Acriflavine to Cooled Medium

Prepare Acriflavine Stock Solution
(Filter-sterilize)

Mix Thoroughly

Pour Plates

Allow to Solidify

Store at 2-8°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7771538#acriflavine-for-selective-media-preparation-
in-microbiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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